Cas no 132040-12-1 (4-Phenyl-1H-pyrrole-3-carboxylic acid)
4-Phenyl-1H-pyrrole-3-carboxylic acid is a heterocyclic organic compound featuring a phenyl-substituted pyrrole core with a carboxylic acid functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its pyrrole scaffold is significant in medicinal chemistry due to its role in biologically active molecules. The carboxylic acid group enhances reactivity, enabling further derivatization through amidation, esterification, or other coupling reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined structure and functional versatility make it suitable for research and industrial applications requiring precise molecular modifications.
132040-12-1 structure
Product Name:4-Phenyl-1H-pyrrole-3-carboxylic acid
CAS No:132040-12-1
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD06411253
CID:898846
PubChem ID:1519379
Update Time:2025-05-27
4-Phenyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenyl-1H-pyrrole-3-carboxylic acid
- 4-phenylpyrrole-3-carboxylic acid
- Z409035552
- IZAUZUSKFWENMY-UHFFFAOYSA-N
- KUC107414N
- MFCD06411253
- 1H-Pyrrole-3-carboxylic acid, 4-phenyl-
- DTXSID20364015
- SCHEMBL4533753
- 4-phenyl-1-H-pyrrol-3-ylcarboxylic acid
- SY083348
- TS-02628
- KSC-20-083
- SB32826
- 4-PHENYL-1H-PYRROLE-3-CARBOXYLICACID
- s10246
- 132040-12-1
- DB-062863
- AKOS000365555
- 4-phenyl-1H-pyrrol-3-ylcarboxylic acid
- CS-0117117
- EN300-40175
-
- MDL: MFCD06411253
- Inchi: 1S/C11H9NO2/c13-11(14)10-7-12-6-9(10)8-4-2-1-3-5-8/h1-7,12H,(H,13,14)
- InChI Key: IZAUZUSKFWENMY-UHFFFAOYSA-N
- SMILES: OC(C1=CNC=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 187.06300
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 394.0±30.0 °C at 760 mmHg
- Flash Point: 192.1±24.6 °C
- PSA: 53.09000
- LogP: 2.37990
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-Phenyl-1H-pyrrole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Phenyl-1H-pyrrole-3-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Phenyl-1H-pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0010-1g |
4-Phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 96% | 1g |
831.08CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0010-5g |
4-Phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 96% | 5g |
2756.14CNY | 2021-05-07 | |
| Chemenu | CM125907-1g |
4-phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 95%+ | 1g |
$170 | 2021-08-05 | |
| Chemenu | CM125907-5g |
4-phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 95%+ | 5g |
$596 | 2021-08-05 | |
| Fluorochem | 066143-1g |
4-Phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 97% | 1g |
£317.00 | 2022-03-01 | |
| abcr | AB475456-1 g |
4-Phenyl-1H-pyrrole-3-carboxylic acid, 95%; . |
132040-12-1 | 95% | 1g |
€212.00 | 2023-06-15 | |
| Apollo Scientific | OR346623-1g |
4-Phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 98% | 1g |
£132.00 | 2025-02-20 | |
| Chemenu | CM125907-1g |
4-phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 95%+ | 1g |
$74 | 2024-08-02 | |
| Chemenu | CM125907-5g |
4-phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 95%+ | 5g |
$371 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1225994-5g |
4-Phenyl-1H-pyrrole-3-carboxylic acid |
132040-12-1 | 95% | 5g |
$450 | 2024-06-03 |
4-Phenyl-1H-pyrrole-3-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
132040-12-1 (4-Phenyl-1H-pyrrole-3-carboxylic acid) Related Products
- 103863-14-5(4-phenylpyridine-3-carboxylic acid)
- 103863-13-4(4-Phenylnicotinic acid hydrochloride)
- 885954-13-2(4-(Pyridin-3-yl)-1H-pyrrole-3-carboxylic acid)
- 1258614-88-8(3-(2,3-Dimethylphenyl)isonicotinic acid)
- 1261899-93-7(4-(2-Formylphenyl)nicotinic acid)
- 191668-22-1(1H-Pyrrole-3-carboxylicacid, 4-(4-methylphenyl)-)
- 226930-29-6(4-(Naphthalen-1-yl)-1h-pyrrole-3-carboxylic acid)
- 104096-15-3(3-phenylpyridine-4-carboxylic acid)
- 115486-03-8([3,4'-Bipyridine]-3',5'-dicarboxylic acid)
- 197774-71-3(4-(Pyridin-4-yl)-1H-pyrrole-3-carboxylic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk